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Compound of Interest

Compound Name: CalFluor 580 Azide

Cat. No.: B12377545 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount. This guide provides essential safety and logistical

information for the use of CalFluor 580 Azide, a fluorogenic azide probe. By integrating

product-specific data with established protocols for handling azide compounds, this document

aims to be your preferred source for laboratory safety and chemical handling, ensuring both the

integrity of your research and the safety of your team.

CalFluor 580 Azide is a valuable tool in "click chemistry" for the sensitive detection of alkyne-

tagged biomolecules.[1][2][3] While the Safety Data Sheet (SDS) for this specific product

indicates it is not a hazardous substance or mixture, the presence of the azide functional group

necessitates careful handling and adherence to safety protocols associated with this class of

compounds.[4] Azides are known to be highly reactive, toxic, and potentially explosive under

certain conditions.[5]

Personal Protective Equipment (PPE): Your First
Line of Defense
When working with CalFluor 580 Azide, a comprehensive approach to personal protection is

crucial. The following table summarizes the recommended PPE to ensure a safe laboratory

environment.
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PPE Category Minimum Requirements
Additional
Recommendations for
High-Risk Procedures

Body Protection
Lab coat, long pants, and

closed-toe shoes.

Chemical-resistant apron or

gown.

Hand Protection

Disposable nitrile gloves

(minimum 0.11mm thickness).

Change gloves frequently and

immediately after contact with

the chemical.

Double-gloving or wearing

Silver Shield gloves under

nitrile gloves for enhanced

protection.

Eye and Face Protection
Safety glasses with side-

shields (marked with "Z87").

Chemical splash goggles or a

full-face shield, especially

when there is a risk of

splashing.

Respiratory Protection
Not generally required with

adequate ventilation.

A respirator may be necessary

if working with the solid form

for extended periods or in

poorly ventilated areas.

Operational Plan: Safe Handling from Receipt to Use
A systematic approach to handling CalFluor 580 Azide will minimize risks and ensure the

quality of your experimental results.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated place at -20°C, as recommended.

Keep the container tightly closed when not in use.

Store separately from incompatible materials such as acids, heavy metals, and halogenated

solvents.
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Preparation and Use:

Always handle CalFluor 580 Azide in a certified chemical fume hood.

Before use, review the experimental protocol and the Safety Data Sheet.

Use the smallest amount of the substance necessary for your experiment.

Avoid using metal spatulas or other metal utensils to handle the compound, as this can lead

to the formation of explosive metal azides. Use plastic or ceramic spatulas instead.

Do not mix with acidic solutions, as this can generate highly toxic and explosive hydrazoic

acid.

The following workflow diagram outlines the key steps for safely handling CalFluor 580 Azide
in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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